Cas no 126824-08-6 (1H-Benzimidazole,2,2'-(1,3-phenylene)bis[5-(4-methyl-1-piperazinyl)- (9CI))

• Product Name: 1H-Benzimidazole,2,2'-(1,3-phenylene)bis[5-(4-methyl-1-piperazinyl)- (9CI)
• CAS No: 126824-08-6
• MF: C₃₀H₃₄N₈
• MW: 506.644565105438
• CID: 214808
• PubChem ID: 148079
• Update Time: 2025-04-19

1H-Benzimidazole,2,2'-(1,3-phenylene)bis[5-(4-methyl-1-piperazinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylpiperazin-1-yl)-2-[3-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]phenyl]-1H-benzimidazole
• DTXSID30155299
• 2,2'-(1,3-Phenylene)bis(5-(4-methyl-1-piperazinyl)-1H-benzimidazole
• SCHEMBL14656343
• 126824-08-6
• 1H-Benzimidazole,2,2'-(1,3-phenylene)bis[5-(4-methyl-1-piperazinyl)- (9CI)

• Inchi： 1S/C30H34N8/c1-35-10-14-37(15-11-35)23-6-8-25-27(19-23)33-29(31-25)21-4-3-5-22(18-21)30-32-26-9-7-24(20-28(26)34-30)38-16-12-36(2)13-17-38/h3-9,18-20H,10-17H2,1-2H3,(H,31,33)(H,32,34)
• InChI Key： LZTRYJCYXQGSGQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3C(=C2)NC(C2C=CC=C(C=2)C2=NC4=CC=C(C=C4N2)N2CCN(C)CC2)=N3)CCN(C)CC1

Computed Properties

• Exact Mass: 504.27536
• Monoisotopic Mass: 506.291
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Density: 1.273
• Boiling Point: 779.5°Cat760mmHg
• Flash Point: 425.2°C
• Refractive Index: 1.695
• PSA: 64.52